Cas no 2229085-66-7 (tert-butyl N-1-(2-fluoro-4-nitrophenyl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(2-fluoro-4-nitrophenyl)-2-oxoethylcarbamate
• CAS No: 2229085-66-7
• MF: C₁₃H₁₅FN₂O₅
• MW: 298.267007112503
• CID: 6168152
• PubChem ID: 165669062
• Update Time: 2025-06-26

tert-butyl N-1-(2-fluoro-4-nitrophenyl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-fluoro-4-nitrophenyl)-2-oxoethylcarbamate
• 2229085-66-7
• EN300-1901777
• tert-butyl N-[1-(2-fluoro-4-nitrophenyl)-2-oxoethyl]carbamate

• Inchi： 1S/C13H15FN2O5/c1-13(2,3)21-12(18)15-11(7-17)9-5-4-8(16(19)20)6-10(9)14/h4-7,11H,1-3H3,(H,15,18)
• InChI Key： FCGVYIJMOWFLRT-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C=O)NC(=O)OC(C)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 298.09649975g/mol
• Monoisotopic Mass: 298.09649975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101Ų

Additional information on tert-butyl N-1-(2-fluoro-4-nitrophenyl)-2-oxoethylcarbamate

Terbuthyl N-1-(2-Fluoro-4-Nitrophenyl)-2-Oxoethylcarbamate: A Novel Compound with Promising Therapeutic Potential

Tert-butyl N-1-(2-fluoro-4-nitrophenyl)-2-oxoethylcarbamate, with the CAS number 2229085-66-7, represents a unique class of organic molecules that have garnered significant attention in the field of pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a tert-butyl group, a 2-fluoro-4-nitrophenyl moiety, and a 2-oxoethylcarbamate functionality. The combination of these structural elements suggests potential for multifunctional interactions with biological targets, making it a subject of interest for both academic and industrial researchers.

Recent studies have highlighted the importance of fluorine and nitro groups in modulating the pharmacological properties of aromatic compounds. The 2-fluoro-4-nitrophenyl substituent in tert-butyl N-1-(2-fluoro-4-nitrophenyl)-2-oxoethylcarbamate is particularly noteworthy, as it may enhance the compound's ability to interact with specific protein targets or modulate enzymatic activity. This structural feature is believed to contribute to its potential as an inhibitor of certain metabolic pathways, which is a key area of focus in modern drug discovery.

The 2-oxoethylcarbamate functionality in this compound is another critical aspect of its pharmacological profile. Carbamate derivatives are known for their ability to act as reversible inhibitors of acetylcholinesterase, a property that has been extensively studied in the context of neurodegenerative diseases. However, the presence of the tert-butyl group introduces additional steric and electronic effects that may influence the compound's reactivity and selectivity. These factors are crucial in determining the compound's potential therapeutic applications.

Current research on tert-butyl N-1-(2-fluoro-4-nitrophenyl)-2-oxoethylcarbamate is focused on its potential as a lead compound for the development of novel therapeutics. The CAS number 2229085-66-7 is often used in academic databases to track the compound's properties and synthetic pathways. Recent advancements in computational chemistry have enabled researchers to predict the compound's interactions with various biological targets, including enzymes, receptors, and ion channels. These predictions are based on molecular docking studies and quantum mechanical calculations, which provide insights into the compound's binding affinity and mechanism of action.

One of the most promising areas of research involving tert-butyl N-1-(2-fluoro-4-nitrophenyl)-2-oxoethylcarbamate is its potential application in the treatment of inflammatory diseases. The 2-fluoro-4-nitrophenyl group is believed to modulate the activity of certain inflammatory mediators, such as cytokines and chemokines. This property has been explored in preclinical studies, where the compound has shown inhibitory effects on the production of pro-inflammatory molecules in cell culture models. These findings suggest that the compound may have therapeutic potential in conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antitumor agent. The tert-butyl group and the 2-oxoethylcarbamate functionality may contribute to its ability to disrupt cellular processes associated with cancer progression. Recent studies have indicated that the compound may inhibit the activity of certain kinases, which are known to play a role in tumor growth and metastasis. These findings are particularly relevant in the context of targeted cancer therapies, where the development of compounds with high specificity is a major goal.

The synthesis of tert-butyl N-1-(2-fluoro-4-nitrophenyl)-2-oxoethylcarbamate is a complex process that involves multiple chemical reactions. The CAS number 2229085-66-7 is often used to reference the compound in synthetic protocols, which typically involve the coupling of aromatic rings with carbamate functionalities. Advanced techniques such as microwave-assisted synthesis and solid-phase peptide synthesis have been employed to optimize the efficiency and yield of this compound. These methods are critical in the development of scalable synthetic routes for pharmaceutical applications.

Despite the promising findings, the tert-butyl N-1-(2-fluoro-4-nitrophenyl)-2-oxoethylcarbamate remains in the early stages of research. Further studies are needed to fully understand its pharmacokinetic properties, safety profile, and potential side effects. The CAS number 2229085-66-7 will continue to serve as a key identifier for this compound in scientific literature and regulatory databases as research progresses. The ongoing exploration of this compound's therapeutic potential underscores the importance of interdisciplinary research in the development of novel pharmaceutical agents.

Overall, tert-butyl N-1-(2-fluoro-4-nitrophenyl)-2-oxoethylcarbamate represents a fascinating example of how the combination of specific functional groups can lead to the development of compounds with diverse biological activities. The CAS number 2229085-66-7 is a testament to the compound's significance in the field of pharmacology. As research continues to uncover the full potential of this compound, it is likely to play an important role in the development of new therapies for a range of medical conditions.